Cas no 1805489-98-8 (2-Amino-4-methoxy-3-phenylpyridine)

• Product Name: 2-Amino-4-methoxy-3-phenylpyridine
• CAS No: 1805489-98-8
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4899440
• Update Time: 2025-10-17

2-Amino-4-methoxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methoxy-3-phenylpyridine

• Inchi： 1S/C12H12N2O/c1-15-10-7-8-14-12(13)11(10)9-5-3-2-4-6-9/h2-8H,1H3,(H2,13,14)
• InChI Key： OYRMKQTVZQQQSU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-methoxy-3-phenylpyridine

Introduction to 2-Amino-4-methoxy-3-phenylpyridine (CAS No. 1805489-98-8)

2-Amino-4-methoxy-3-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805489-98-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-amino-4-methoxy-3-phenylpyridine, including its amino, methoxy, and phenyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The significance of 2-amino-4-methoxy-3-phenylpyridine in modern medicinal chemistry stems from its versatile pharmacophoric structure. Pyridine derivatives have long been a cornerstone in the synthesis of bioactive molecules, with applications ranging from antiviral and anticancer agents to neurological and cardiovascular drugs. The presence of the amino group at the 2-position and the methoxy group at the 4-position enhances the compound's reactivity and interaction with biological targets, making it a valuable scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of novel pyridine-based compounds, including 2-amino-4-methoxy-3-phenylpyridine. These methodologies have enabled researchers to predict and validate the binding affinity of such molecules to various protein targets, thereby accelerating the discovery process. For instance, studies have highlighted the potential of this compound as a modulator of enzymes involved in metabolic pathways, suggesting its utility in addressing conditions related to metabolic dysregulation.

In addition to its pharmacological relevance, 2-amino-4-methoxy-3-phenylpyridine has been investigated for its role in chemical synthesis. Its structural motif allows for facile functionalization at multiple sites, making it a versatile intermediate in organic synthesis. Researchers have leveraged this compound to develop novel synthetic routes for more complex molecules, demonstrating its importance beyond direct therapeutic applications. The methoxy group, in particular, serves as a handle for further derivatization via oxidation or reduction reactions, while the amino group can participate in condensation reactions to form amides or peptides.

The phenyl ring attached at the 3-position introduces hydrophobicity and influences the overall solubility and membrane permeability of derivatives derived from 2-amino-4-methoxy-3-phenylpyridine. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. Recent studies have explored derivatives of this compound with enhanced solubility profiles, which could improve oral bioavailability and reduce dosing frequency.

One of the most compelling areas of research involving 2-amino-4-methoxy-3-phenylpyridine is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have indicated that certain pyridine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The structural framework of 2-amino-4-methoxy-3-phenylpyridine suggests that it may interact with these enzymes or related signaling molecules, potentially leading to novel anti-inflammatory therapies.

Another promising application lies in the field of neurology. Pyridine-based compounds have shown promise as scaffolds for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 2-amino-4-methoxy-3-phenylpyridine to cross the blood-brain barrier is a critical factor in its potential use as a central nervous system (CNS) drug. Researchers are exploring its interactions with neurotransmitter receptors and ion channels, which could pave the way for new therapeutic strategies.

The synthesis of 2-amino-4-methoxy-3-phenylpyridine itself is an area of active interest among synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent advances in catalytic chemistry have enabled more efficient synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core with high selectivity and yield. These innovations not only streamline the production process but also open doors for synthesizing complex derivatives with tailored properties.

In conclusion,2-amino-4-methoxy--3--phenylpyridine (CAS No.,1805489--98--8) represents a fascinating compound with broad implications in pharmaceutical research and chemical synthesis., Its unique structural features make it a valuable scaffold for developing novel therapeutics across multiple disease areas., As our understanding of biological pathways continues to evolve,, so too will our ability to harness compounds like this one., Future research endeavors will likely focus on optimizing synthetic methodologies,, exploring new pharmacological targets,,and evaluating preclinical efficacy., The continued investigation into, 2--amino--4--methoxy--3--phenylpyridine, promises to contribute significantly.,to both academic knowledge,,and advancements in medicine..